Cas no 253324-72-0 (2-(3,5-difluorophenyl)-2-methoxyacetic acid)

• Product Name: 2-(3,5-difluorophenyl)-2-methoxyacetic acid
• CAS No: 253324-72-0
• MF: C₉H₈F₂O₃
• MW: 202.154829978943
• CID: 4643111
• PubChem ID: 22392927
• Update Time: 2025-10-30

2-(3,5-difluorophenyl)-2-methoxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3,5-difluorophenyl)-2-methoxyacetic acid
• Benzeneacetic acid, 3,5-difluoro-α-methoxy-

• Inchi： 1S/C9H8F2O3/c1-14-8(9(12)13)5-2-6(10)4-7(11)3-5/h2-4,8H,1H3,(H,12,13)
• InChI Key： ZGAAFRQSQHBMLM-UHFFFAOYSA-N
• SMILES： C(C1C=C(F)C=C(F)C=1)(OC)C(=O)O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on 2-(3,5-difluorophenyl)-2-methoxyacetic acid

Comprehensive Overview of 2-(3,5-Difluorophenyl)-2-Methoxyacetic Acid (CAS No. 253324-72-0)

2-(3,5-Difluorophenyl)-2-methoxyacetic acid (CAS No. 253324-72-0) is a fluorinated aromatic compound with significant applications in pharmaceutical and agrochemical research. Its unique structural features, including the difluorophenyl moiety and methoxyacetic acid group, make it a versatile intermediate in organic synthesis. This compound has garnered attention due to its potential role in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators. Researchers are increasingly exploring its utility in medicinal chemistry, driven by the growing demand for fluorinated building blocks in modern therapeutics.

The compound's chemical stability and bioavailability are key factors contributing to its popularity in pharmaceutical intermediates. Recent studies highlight its relevance in designing small-molecule drugs, especially for metabolic disorders and inflammatory diseases. With the rise of precision medicine, 2-(3,5-difluorophenyl)-2-methoxyacetic acid is being investigated for its ability to enhance drug-target interactions through fluorine-based hydrogen bonding. This aligns with current industry trends favoring fluorinated compounds for improved pharmacokinetics.

From a synthetic perspective, the methoxyacetic acid component offers excellent reactivity for esterification and amide coupling reactions, making it valuable for peptide mimetics development. Analytical techniques like HPLC and NMR spectroscopy confirm its high purity (>98%), which is critical for research applications. The compound's solubility profile in organic solvents facilitates its use in various cross-coupling reactions, a hot topic in contemporary green chemistry research.

Environmental considerations surrounding fluorinated organic compounds have prompted investigations into the biodegradability of derivatives of 253324-72-0. While fluorine atoms enhance compound stability, researchers are developing innovative sustainable synthesis methods to address ecological concerns. This reflects the broader pharmaceutical industry's shift toward green chemistry principles, a subject frequently searched in academic and industrial databases.

Quality control standards for 2-(3,5-difluorophenyl)-2-methoxyacetic acid emphasize rigorous spectroscopic characterization and chromatographic purity verification. These protocols ensure reproducibility in drug discovery applications, where consistent compound quality is paramount. The compound's storage stability under inert atmospheres makes it suitable for long-term research projects, addressing common concerns about chemical degradation in laboratory settings.

Emerging applications in material science demonstrate the compound's potential beyond pharmaceuticals. Its aromatic fluorination pattern shows promise in developing liquid crystal precursors and organic electronic materials. This multidisciplinary relevance answers frequent search queries about dual-use chemical compounds in scientific literature. The structure-activity relationship of this molecule continues to be explored through computational molecular modeling techniques.

Safety data for CAS 253324-72-0 indicates standard laboratory handling procedures are sufficient for research use. The compound's toxicological profile has been evaluated according to OECD guidelines, with results supporting its safe use in controlled environments. This information addresses common researcher concerns about chemical safety in synthetic workflows, a trending topic in laboratory management discussions.

Market availability of 2-(3,5-difluorophenyl)-2-methoxyacetic acid has increased significantly, with multiple suppliers offering custom bulk synthesis options. This availability supports the compound's growing role in high-throughput screening programs. Pricing trends reflect the compound's position as a specialty fine chemical, with cost variations based on purity grades and order quantities - information frequently sought by procurement specialists.

Patent literature reveals expanding intellectual property around derivatives of 253324-72-0, particularly in kinase inhibitor formulations. This legal landscape influences research directions, as evidenced by growing publications citing this compound as a key intermediate. The IP landscape analysis provides valuable insights for organizations navigating drug development strategies, addressing common queries about competitive intelligence in pharma research.

Future research directions for 2-(3,5-difluorophenyl)-2-methoxyacetic acid include exploring its chiral applications and developing more efficient catalytic synthesis routes. These advancements could reduce production costs while maintaining the compound's stereochemical purity, answering industry demands for cost-effective intermediates. Such developments align with search trends focusing on process optimization in chemical manufacturing.